Butrol
Butrol
Brand Name:
Vulcanchem
CAS No.:
151852-61-8
VCID:
VC21134497
InChI:
InChI=1S/C18H34N4O9/c23-12-14(15(25)13-24)22-7-5-20(10-17(28)29)3-1-19(9-16(26)27)2-4-21(6-8-22)11-18(30)31/h14-15,23-25H,1-13H2,(H,26,27)(H,28,29)(H,30,31)/t14-,15-/m1/s1
SMILES:
C1CN(CCN(CCN(CCN1CC(=O)O)CC(=O)O)C(CO)C(CO)O)CC(=O)O
Molecular Formula:
C18H34N4O9
Molecular Weight:
450.5 g/mol
Butrol
CAS No.: 151852-61-8
Cat. No.: VC21134497
Molecular Formula: C18H34N4O9
Molecular Weight: 450.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 151852-61-8 |
|---|---|
| Molecular Formula | C18H34N4O9 |
| Molecular Weight | 450.5 g/mol |
| IUPAC Name | 2-[4,10-bis(carboxymethyl)-7-[(2R,3S)-1,3,4-trihydroxybutan-2-yl]-1,4,7,10-tetrazacyclododec-1-yl]acetic acid |
| Standard InChI | InChI=1S/C18H34N4O9/c23-12-14(15(25)13-24)22-7-5-20(10-17(28)29)3-1-19(9-16(26)27)2-4-21(6-8-22)11-18(30)31/h14-15,23-25H,1-13H2,(H,26,27)(H,28,29)(H,30,31)/t14-,15-/m1/s1 |
| Standard InChI Key | JZNZSKXIEDHOBD-HUUCEWRRSA-N |
| Isomeric SMILES | C1CN(CCN(CCN(CCN1CC(=O)O)CC(=O)O)[C@H](CO)[C@@H](CO)O)CC(=O)O |
| SMILES | C1CN(CCN(CCN(CCN1CC(=O)O)CC(=O)O)C(CO)C(CO)O)CC(=O)O |
| Canonical SMILES | C1CN(CCN(CCN(CCN1CC(=O)O)CC(=O)O)C(CO)C(CO)O)CC(=O)O |
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